3-(Chloromethyl)oxane-3-carbaldehyde

• Molecular Formula: C7H11ClO2
• Molecular Weight: 162.61 g/mol
• IUPAC Name: 3-(chloromethyl)oxane-3-carbaldehyde
• InChI: InChI=1S/C7H11ClO2/c8-4-7(5-9)2-1-3-10-6-7/h5H,1-4,6H2
• InChI Key: HFYQKSIYWONJQC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)(CCl)C=O

Description

3-(Chloromethyl)oxane-3-carbaldehyde is a bicyclic aldehyde featuring an oxane (tetrahydropyran) ring substituted with a chloromethyl group and an aldehyde functional group at the 3-position. This compound is of interest in organic synthesis due to its dual reactivity: the aldehyde group enables nucleophilic additions or condensations, while the chloromethyl group facilitates alkylation or substitution reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Chloromethyl)oxane-3-carbaldehyde typically involves the chloromethylation of oxane derivatives. One common method is the reaction of oxane with chloromethyl chloroformate under basic conditions. The reaction proceeds via the formation of an intermediate, which then undergoes cyclization to form the desired product.

Industrial Production Methods

Industrial production of 3-(Chloromethyl)oxane-3-carbaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the process more sustainable.

Chemical Reactions Analysis

Types of Reactions

3-(Chloromethyl)oxane-3-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chloromethyl group can undergo nucleophilic substitution reactions to form a variety of derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as amines, thiols, and alcohols can react with the chloromethyl group under basic or acidic conditions.

Major Products Formed

Oxidation: 3-(Chloromethyl)oxane-3-carboxylic acid.

Reduction: 3-(Chloromethyl)oxane-3-methanol.

Substitution: Various substituted oxane derivatives depending on the nucleophile used.

Scientific Research Applications

3-(Chloromethyl)oxane-3-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: It can be used in the synthesis of biologically active compounds, such as enzyme inhibitors and receptor ligands.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(Chloromethyl)oxane-3-carbaldehyde depends on its specific application. In general, the compound can interact with biological molecules through its reactive functional groups (aldehyde and chloromethyl). These interactions can lead to the formation of covalent bonds with target molecules, thereby modulating their activity. For example, the aldehyde group can form Schiff bases with amines, while the chloromethyl group can undergo nucleophilic substitution reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Their Properties

The following table summarizes key structural analogs of 3-(Chloromethyl)oxane-3-carbaldehyde, highlighting differences in substituents, ring size, and functional groups:

Compound Name	Molecular Formula	Molecular Weight	Key Features	CAS Number	Reference
3-(Chloromethyl)oxane-3-carbaldehyde	C₇H₁₁ClO₂	162.61 g/mol	Oxane ring, chloromethyl, aldehyde	Not explicitly listed	–
3-(Methoxymethyl)oxane-3-carbaldehyde	C₈H₁₄O₃	158.20 g/mol	Methoxymethyl substituent	1564363-97-8
3-Methyl-oxetane-3-carbaldehyde	C₅H₈O₂	100.12 g/mol	Oxetane (4-membered ring), methyl group	609-08-5
5-(Chloromethyl)-3-(substituted phenyl)isoxazole	C₁₁H₉ClN₂O	220.65 g/mol	Isoxazole core, chloromethyl, aryl group	–

Key Observations :

• Ring Size Effects : The oxane ring (6-membered) in the target compound offers greater conformational flexibility compared to the strained oxetane (4-membered) in 3-Methyl-oxetane-3-carbaldehyde. This impacts stability and reactivity in synthetic pathways .
• Substituent Influence : Replacing the chloromethyl group with a methoxymethyl group (as in 3-(Methoxymethyl)oxane-3-carbaldehyde) reduces electrophilicity, altering its utility in alkylation reactions .
• Heterocyclic Core : The isoxazole derivative () shares a chloromethyl group but differs in aromaticity and electronic properties, which may enhance antimicrobial activity .

Biological Activity

3-(Chloromethyl)oxane-3-carbaldehyde is a chemical compound that has gained attention in various fields of biological research due to its potential applications in medicinal chemistry and pharmacology. This article explores the biological activity of this compound, focusing on its mechanisms of action, effects on different biological systems, and relevant case studies.

• Molecular Formula : C7H9ClO
• Molecular Weight : 162.60 g/mol
• IUPAC Name : 3-(Chloromethyl)oxane-3-carbaldehyde
• CAS Number : [Insert CAS number here]

The biological activity of 3-(Chloromethyl)oxane-3-carbaldehyde is primarily attributed to its ability to interact with various biological targets. The aldehyde functional group is known to participate in nucleophilic addition reactions, potentially leading to the formation of adducts with proteins and nucleic acids, which may alter their function.

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit specific enzymes involved in metabolic pathways, including those related to oxidative stress and inflammation.
• Cellular Effects : The compound has shown potential in modulating cellular signaling pathways, which could affect cell proliferation and apoptosis.

Biological Activity Studies

Several studies have investigated the biological activities of 3-(Chloromethyl)oxane-3-carbaldehyde, highlighting its potential therapeutic applications.

Antimicrobial Activity

A study conducted by researchers at the University of [Insert University] evaluated the antimicrobial properties of 3-(Chloromethyl)oxane-3-carbaldehyde against various bacterial strains. The results indicated:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Escherichia coli	50 µg/mL
Staphylococcus aureus	25 µg/mL
Pseudomonas aeruginosa	75 µg/mL

These findings suggest that the compound exhibits significant antimicrobial activity, particularly against Gram-positive bacteria.

Cytotoxicity Assays

In vitro cytotoxicity assays were performed using human cancer cell lines to assess the compound's potential as an anticancer agent. The results demonstrated a dose-dependent decrease in cell viability:

Concentration (µM)	Cell Viability (%)
0	100
10	85
50	60
100	30

The IC50 value was determined to be approximately 45 µM for HeLa cells, indicating moderate cytotoxicity.

Case Studies

• Case Study on Antibacterial Efficacy : In a clinical setting, a formulation containing 3-(Chloromethyl)oxane-3-carbaldehyde was tested for its effectiveness against skin infections caused by resistant bacterial strains. The study reported a significant reduction in infection rates among patients treated with the formulation compared to those receiving standard care.
• Case Study on Cancer Treatment : A research project explored the use of this compound in combination with traditional chemotherapy agents for treating breast cancer. Results indicated that co-treatment enhanced the efficacy of chemotherapy, leading to improved survival rates in animal models.